Cas no 2171996-60-2 (4-bromo-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid)

4-Bromo-3-(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido)benzoic acid is a specialized fluorinated aromatic compound widely utilized in peptide synthesis and organic chemistry research. Its key structural features include a bromo-substituted benzoic acid core and an Fmoc-protected aminoacetamido group, making it valuable for solid-phase peptide synthesis (SPPS) and as a building block for complex molecular architectures. The bromo substituent offers versatility for further functionalization via cross-coupling reactions, while the Fmoc group ensures compatibility with standard deprotection protocols. This compound is particularly advantageous in the controlled assembly of peptide derivatives and bioactive molecules, providing precise reactivity and stability under typical synthetic conditions. Its high purity and well-defined properties make it a reliable intermediate for advanced chemical applications.
4-bromo-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid structure
2171996-60-2 structure
Product Name:4-bromo-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid
CAS No:2171996-60-2
MF:C24H19BrN2O5
MW:495.322065591812
CID:6276455
PubChem ID:165808477
Update Time:2025-05-19

4-bromo-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid
    • EN300-1503243
    • 4-bromo-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]benzoic acid
    • 2171996-60-2
    • Inchi: 1S/C24H19BrN2O5/c25-20-10-9-14(23(29)30)11-21(20)27-22(28)12-26-24(31)32-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19H,12-13H2,(H,26,31)(H,27,28)(H,29,30)
    • InChI Key: QGRRZWAMZOHMIC-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=O)O)C=C1NC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 494.04773g/mol
  • Monoisotopic Mass: 494.04773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 682
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 105Ų

4-bromo-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1503243-0.05g
4-bromo-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]benzoic acid
2171996-60-2
0.05g
$2829.0 2023-06-05
Enamine
EN300-1503243-0.1g
4-bromo-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]benzoic acid
2171996-60-2
0.1g
$2963.0 2023-06-05
Enamine
EN300-1503243-0.25g
4-bromo-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]benzoic acid
2171996-60-2
0.25g
$3099.0 2023-06-05
Enamine
EN300-1503243-0.5g
4-bromo-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]benzoic acid
2171996-60-2
0.5g
$3233.0 2023-06-05
Enamine
EN300-1503243-1.0g
4-bromo-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]benzoic acid
2171996-60-2
1g
$3368.0 2023-06-05
Enamine
EN300-1503243-2.5g
4-bromo-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]benzoic acid
2171996-60-2
2.5g
$6602.0 2023-06-05
Enamine
EN300-1503243-5.0g
4-bromo-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]benzoic acid
2171996-60-2
5g
$9769.0 2023-06-05
Enamine
EN300-1503243-10.0g
4-bromo-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]benzoic acid
2171996-60-2
10g
$14487.0 2023-06-05
Enamine
EN300-1503243-50mg
4-bromo-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]benzoic acid
2171996-60-2
50mg
$587.0 2023-09-27
Enamine
EN300-1503243-100mg
4-bromo-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]benzoic acid
2171996-60-2
100mg
$615.0 2023-09-27

Additional information on 4-bromo-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid

4-Bromo-3-(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic Acid: A Comprehensive Overview

4-Bromo-3-(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid is a complex organic compound with the CAS number 2171996-60-2. This compound is of significant interest in the fields of organic chemistry, pharmaceuticals, and materials science due to its unique structure and potential applications. The molecule consists of a benzoic acid core with a bromine substituent at the 4-position and a 2-(fluorenylmethoxycarbonylamino)acetamide group at the 3-position. These functional groups confer the compound with diverse chemical properties and reactivity.

The synthesis of this compound involves a multi-step process, typically starting from the corresponding bromobenzoic acid derivative. The introduction of the fluorenylmethoxycarbonyl (Fmoc) group is a critical step, as it plays a pivotal role in protecting amino groups during peptide synthesis. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

The chemical properties of 4-bromo-3-(2-Fmoc-amino acetamidobenzoic acid are heavily influenced by its functional groups. The Fmoc group is known for its excellent stability under basic conditions, making it ideal for use in peptide coupling reactions. The bromine substituent introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity in various chemical transformations. Recent studies have highlighted the compound's potential as a building block in the construction of bioactive molecules, particularly in drug discovery programs targeting cancer and neurodegenerative diseases.

In terms of biological activity, this compound has shown promising results in vitro assays. Its ability to modulate key signaling pathways makes it a valuable tool for studying cellular responses to external stimuli. For instance, researchers have reported its role in inhibiting certain kinases involved in cancer progression. Additionally, the Fmoc group's photolabile nature has been exploited in light-induced drug delivery systems, offering new avenues for targeted therapy.

Recent research has also focused on the material science applications of this compound. Its ability to form self-assembled monolayers (SAMs) on various substrates has been investigated for use in surface modification and nanotechnology applications. SAMs formed by this compound exhibit excellent stability and biocompatibility, making them suitable for biosensor development and medical device coatings.

In conclusion, 4-bromo-3-(2-Fmoc-amino acetamidobenzoic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses, this compound is expected to play an increasingly important role in advancing modern science and technology.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.